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Compound of Interest

Compound Name:
2-Bromo-4-nitro-5-

(trifluoromethyl)aniline

Cat. No.: B1520135 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 2-Bromo-4-nitro-5-
(trifluoromethyl)aniline

Introduction: A Proactive Approach to Chemical
Safety
As researchers and drug development professionals, our work is predicated on the precise

manipulation of complex molecules. 2-Bromo-4-nitro-5-(trifluoromethyl)aniline is a

substituted aniline that presents a unique combination of functional groups: an aromatic amine,

a halogen (bromine), a nitro group, and a trifluoromethyl group. Each of these imparts specific

reactivity and, consequently, specific hazards. This guide moves beyond a simple recitation of

safety data sheet (SDS) fields. It is designed to provide a deeper, mechanistic understanding of

why certain precautions are necessary, enabling a proactive rather than reactive approach to

laboratory safety. The information herein is synthesized from data on structurally similar

compounds, providing a robust safety framework in the absence of a comprehensive SDS for

this specific, less-common isomer.

Chemical Identification and Physicochemical
Properties
Precise identification is the cornerstone of chemical safety. Understanding the fundamental

properties of a substance allows for accurate risk assessment and the development of
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appropriate handling protocols.

Property Value Source

Chemical Name
2-Bromo-4-nitro-5-

(trifluoromethyl)aniline
Internal

CAS Number 1190198-31-2 [1]

Molecular Formula C₇H₄BrF₃N₂O₂ [2]

Molecular Weight 285.02 g/mol [2]

Synonyms
2-Amino-6-bromo-4-

(trifluoromethyl)nitrobenzene
Internal

Appearance
Expected to be a solid

(crystalline powder)
[3]

XLogP3-AA 2.6 [2]

Note: Some physical properties are based on the closely related isomer, 2-Bromo-4-nitro-6-

(trifluoromethyl)aniline, due to limited data for the specified CAS number.

Hazard Identification and GHS Classification
This compound is classified as hazardous. The risk profile is a composite of its functional

groups: the aniline backbone (toxicity), the nitro group (reactivity, toxicity), the bromo-

substituent (halogen-specific hazards), and the trifluoromethyl group (metabolic stability and

potential for HF release upon combustion).
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GHS Classification Hazard Statement Source

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed [4][5]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin
[4][5]

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled [4][5]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation [4][6]

Serious Eye Damage/Irritation

(Category 2A)

H319: Causes serious eye

irritation
[4][6]

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335: May cause respiratory

irritation
[6][7]

Signal Word: Warning[4]
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Spill Detected

Evacuate Area

Don Full PPE

Contain Spill
(Avoid Dust)

Collect Material into
Sealed Container

Decontaminate Spill Area

Dispose of Waste
 

Conditions to Avoid

Hazardous Products

2-Bromo-4-nitro-5-(trifluoromethyl)aniline

Excess Heat / Fire Strong Oxidizers

Toxic Gases
(NOx, HBr, HF, CO)

Leads to

Violent Reaction

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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